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Compound of Interest

Compound Name: 3,4-Dimethyl-2-hexanone

Cat. No.: B107209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3,4-Dimethyl-2-hexanone (CAS No: 19550-10-8). The information is presented in

a structured format to facilitate easy access and comparison for research and development

purposes. This document includes a summary of quantitative data, generalized experimental

protocols for the determination of key properties, and a logical workflow for its characterization.

Core Physicochemical Data
3,4-Dimethyl-2-hexanone is an aliphatic ketone with the molecular formula C8H16O.[1][2][3]

[4] Its structure features a hexane backbone with a carbonyl group at the second position and

methyl groups at the third and fourth positions.[2] This branched structure influences its

physical and chemical properties, such as boiling point and reactivity.[5] The presence of two

chiral centers at the C3 and C4 positions means that the molecule can exist as four possible

stereoisomers.[5]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 3,4-Dimethyl-2-
hexanone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107209?utm_src=pdf-interest
https://www.benchchem.com/product/b107209?utm_src=pdf-body
https://www.benchchem.com/product/b107209?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://phillysim.org/newmanual/exp5.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.emeraldcloudlab.com/helpfiles/experimentmeasuredensity
https://phillysim.org/newmanual/exp5.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://www.benchchem.com/product/b107209?utm_src=pdf-body
https://www.benchchem.com/product/b107209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C8H16O [1][2][3][4]

Molecular Weight 128.21 g/mol [1][2][3][4][5][6][7]

Appearance Colorless liquid [2]

Boiling Point 151 - 158.05 °C at 760 mmHg [1][2][5][6][7]

Melting Point -32.24 °C (estimate) [1][6]

Density 0.809 - 0.8295 g/cm³ [1][2][5][6][7]

Refractive Index 1.407 - 1.4193 [1][2][6][7]

Flash Point 34.2 °C [1][7]

Vapor Pressure 2.68 mmHg at 25 °C [1][7]

Solubility

Soluble in organic solvents

such as ethanol and ether;

insoluble in water.

[2]

LogP (Octanol/Water Partition

Coefficient)
2.25760 [1][7]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 3 [1]

Spectroscopic Data
Spectroscopic methods are essential for the structural confirmation of 3,4-Dimethyl-2-
hexanone.

Infrared (IR) Spectroscopy: The IR spectrum of 3,4-Dimethyl-2-hexanone is available on

the NIST WebBook.[3] A characteristic strong absorption band for the C=O stretch is

expected around 1720 cm⁻¹.[5]
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR: The carbonyl carbon (C2) is predicted to have a chemical shift in the range of

205-215 ppm. Aliphatic carbons are expected to appear in the 10-50 ppm range.[5]

¹H NMR: Protons on the carbon atom alpha to the carbonyl group (on C3) are expected to

have chemical shifts in the range of 2.2-2.7 ppm. Other aliphatic protons are predicted to

appear between 0.8 and 1.7 ppm.[5] The presence of stereocenters at C3 and C4 can

lead to more complex spectra due to diastereotopic protons and carbons.[5]

Experimental Protocols
The following are generalized experimental methodologies for the determination of key

physicochemical properties of liquid ketones like 3,4-Dimethyl-2-hexanone.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a

small test tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed open-end-down into the

liquid. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a liquid bath (e.g., paraffin oil) using a Thiele tube or a

beaker on a hot plate. The heating should be gradual and the bath stirred to ensure uniform

temperature distribution.

Observation: As the liquid heats up, a stream of bubbles will emerge from the capillary tube.

The heating is stopped when a rapid and continuous stream of bubbles is observed.

Measurement: The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point.
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Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is the mass per unit volume of a substance.

Mass Measurement: A clean, dry container of a known volume (e.g., a pycnometer or a

graduated cylinder) is weighed empty.

Volume Measurement: The container is then filled with the liquid sample to a calibrated mark.

Final Mass Measurement: The container with the liquid is weighed again.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial

mass) by the known volume of the container. Temperature should be recorded as density is

temperature-dependent.

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how light propagates through a substance and is a

characteristic property.

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and noted as the refractive index is temperature-dependent.

Infrared (IR) Spectroscopy (Neat Sample)
IR spectroscopy is used to identify the functional groups present in a molecule.
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Sample Preparation: For a liquid sample, a "neat" spectrum is obtained by placing a drop of

the liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

Background Spectrum: A background spectrum of the empty salt plates is recorded.

Sample Spectrum: The "sandwich" of salt plates with the sample is placed in the

spectrometer's sample holder.

Data Acquisition: The IR spectrum is recorded. The resulting spectrum will show absorption

bands corresponding to the vibrational frequencies of the bonds within the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of atoms within a molecule.

Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent

(e.g., CDCl₃). The solution is then transferred to an NMR tube.

Spectrometer Setup: The NMR tube is placed in the spectrometer. The instrument is tuned,

and the magnetic field is "shimmed" to achieve homogeneity.

Data Acquisition: The appropriate NMR experiment (e.g., ¹H, ¹³C, DEPT) is selected, and the

spectrum is acquired.

Data Processing: The resulting free induction decay (FID) is Fourier transformed to obtain

the NMR spectrum, which is then phased and baseline corrected.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a liquid organic compound such as 3,4-Dimethyl-2-hexanone.

Physicochemical characterization workflow.

Applications in Research and Development
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3,4-Dimethyl-2-hexanone serves as a valuable model compound in several research areas. It

has been utilized in neurotoxicity studies to investigate mechanisms of neuropathy, specifically

its ability to induce rapid pyrrole formation and protein crosslinking.[5] In organic synthesis, its

branched structure and reactive carbonyl group make it a useful intermediate for creating more

complex molecules through reactions such as oxidation to carboxylic acids or reduction to the

corresponding alcohol, 3,4-dimethyl-2-hexanol.[2][5] The steric hindrance provided by the

methyl groups can also be exploited for stereoselective reactions.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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